![molecular formula C20H11NO7 B4795425 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate](/img/structure/B4795425.png)
2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate
Overview
Description
2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate, also known as FONB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. FONB is a derivative of coumarin and nitrobenzoic acid, and it possesses unique properties that make it a valuable tool for researchers.
Mechanism of Action
2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate works by undergoing a hydrolysis reaction in the presence of esterases, which results in the release of a fluorescent product. The fluorescence emitted by this compound can be measured using various techniques such as spectroscopy and microscopy, allowing researchers to monitor enzyme activity in real-time.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not have any significant biochemical or physiological effects on cells or tissues. This makes it a safe and reliable tool for researchers to use in their experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate in lab experiments is its ability to act as a sensitive and specific fluorescent probe for detecting enzyme activity. This compound is also relatively easy to synthesize and is cost-effective, making it a practical choice for researchers. However, one limitation of using this compound is that it requires the presence of esterases to function properly, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research involving 2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate. One potential area of study is the development of new fluorescent probes based on the structure of this compound that can detect other types of enzymes. Another area of research could involve the use of this compound in the development of diagnostic tools for diseases that involve abnormal enzyme activity, such as Alzheimer's disease. Additionally, this compound could be used in the development of new drugs that target specific enzymes involved in disease processes. Overall, the unique properties of this compound make it a valuable tool for scientific research, and there is great potential for future discoveries involving this compound.
Scientific Research Applications
2-(2-furyl)-4-oxo-4H-chromen-3-yl 3-nitrobenzoate has been used in various scientific research studies due to its ability to act as a fluorescent probe for detecting enzyme activity. Specifically, this compound has been used to monitor the activity of esterases, which are enzymes that play a crucial role in various biological processes. This compound has also been used in studies to investigate the activity of other enzymes such as cholinesterases and proteases.
properties
IUPAC Name |
[2-(furan-2-yl)-4-oxochromen-3-yl] 3-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11NO7/c22-17-14-7-1-2-8-15(14)27-18(16-9-4-10-26-16)19(17)28-20(23)12-5-3-6-13(11-12)21(24)25/h1-11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUEXVAUPULWANZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=C(O2)C3=CC=CO3)OC(=O)C4=CC(=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11NO7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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